Cas no 1261907-38-3 (3-(4-Methoxy-2-methylphenyl)-5-methoxybenzoic acid)

3-(4-Methoxy-2-methylphenyl)-5-methoxybenzoic acid is a substituted benzoic acid derivative featuring methoxy and methyl functional groups on its aromatic rings. This compound is of interest in organic synthesis and pharmaceutical research due to its structural complexity and potential as an intermediate in the development of bioactive molecules. The presence of electron-donating methoxy groups enhances its reactivity in electrophilic substitution reactions, while the methyl substitution contributes to steric effects, influencing regioselectivity. Its well-defined molecular structure makes it suitable for applications in medicinal chemistry, particularly in the design of enzyme inhibitors or receptor modulators. The compound is typically characterized by high purity and stability under standard conditions.

3-(4-Methoxy-2-methylphenyl)-5-methoxybenzoic acid structure

1261907-38-3 structure

Product Name:3-(4-Methoxy-2-methylphenyl)-5-methoxybenzoic acid

CAS No:1261907-38-3

MF:C₁₆H₁₆O₄

MW:272.295845031738

MDL:MFCD18320360

CID:2762658

PubChem ID:53226264

Update Time:2025-10-17

3-(4-Methoxy-2-methylphenyl)-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(4-METHOXY-2-METHYLPHENYL)-5-METHOXYBENZOIC ACID
- 1261907-38-3
- 3-(4-Methoxy-2-methylphenyl)-5-methoxybenzoic acid, 95%
- DTXSID00689975
- 4',5-Dimethoxy-2'-methyl[1,1'-biphenyl]-3-carboxylic acid
- MFCD18320360
- 3-(4-Methoxy-2-methylphenyl)-5-methoxybenzoic acid
- MDL： MFCD18320360
- Inchi： 1S/C16H16O4/c1-10-6-13(19-2)4-5-15(10)11-7-12(16(17)18)9-14(8-11)20-3/h4-9H,1-3H3,(H,17,18)
- InChI Key： KIEMVRCZURVEFJ-UHFFFAOYSA-N
- SMILES： O(C)C1C=C(C(=O)O)C=C(C=1)C1C=CC(=CC=1C)OC

Computed Properties

Exact Mass: 272.10485899Da
Monoisotopic Mass: 272.10485899Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 330
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 55.8Å²

3-(4-Methoxy-2-methylphenyl)-5-methoxybenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB327527-5 g	3-(4-Methoxy-2-methylphenyl)-5-methoxybenzoic acid, 95%; .	1261907-38-3	95%	5g	€1159.00	2023-04-26
abcr	AB327527-5g	3-(4-Methoxy-2-methylphenyl)-5-methoxybenzoic acid, 95%; .	1261907-38-3	95%	5g	€1159.00	2025-04-21

3-(4-Methoxy-2-methylphenyl)-5-methoxybenzoic acid Related Literature

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Additional information on 3-(4-Methoxy-2-methylphenyl)-5-methoxybenzoic acid

Comprehensive Overview of 3-(4-Methoxy-2-methylphenyl)-5-methoxybenzoic acid (CAS No. 1261907-38-3)

3-(4-Methoxy-2-methylphenyl)-5-methoxybenzoic acid (CAS No. 1261907-38-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This methoxy-substituted benzoic acid derivative is characterized by its aromatic rings and functional groups, which make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound for its role in drug discovery and material science.

The compound's molecular structure features a benzoic acid core with methoxy and methyl substitutions, which contribute to its solubility and reactivity. These attributes are critical for its use in designing novel pharmaceutical agents or fine chemicals. Recent studies highlight its potential in modulating biological pathways, making it a subject of interest for targeted therapy development. Additionally, its stability under various conditions makes it suitable for high-throughput screening and combinatorial chemistry.

In the context of current trends, 3-(4-Methoxy-2-methylphenyl)-5-methoxybenzoic acid aligns with the growing demand for sustainable chemistry and green synthesis methods. Researchers are exploring eco-friendly catalytic processes to produce such compounds, reducing environmental impact. This focus on sustainability resonates with global initiatives like the UN Sustainable Development Goals, particularly in responsible consumption and production.

Another area of interest is the compound's potential in personalized medicine. With advancements in AI-driven drug discovery, compounds like 3-(4-Methoxy-2-methylphenyl)-5-methoxybenzoic acid are being screened for their interactions with specific biomarkers. This approach aligns with the rise of precision medicine, where treatments are tailored to individual genetic profiles. Such applications are frequently searched in academic and industrial databases, reflecting their relevance in modern science.

From a commercial perspective, the demand for high-purity intermediates like CAS No. 1261907-38-3 is rising due to their role in API (Active Pharmaceutical Ingredient) synthesis. Manufacturers emphasize stringent quality control to meet regulatory standards such as GMP (Good Manufacturing Practice). This ensures the compound's suitability for preclinical and clinical trials, further driving its market value.

In summary, 3-(4-Methoxy-2-methylphenyl)-5-methoxybenzoic acid represents a versatile and scientifically significant compound with broad applications. Its relevance to drug development, sustainable chemistry, and personalized medicine positions it as a key player in contemporary research. As innovation continues, this compound is likely to remain a focal point for both academic and industrial advancements.